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For Researchers, Scientists, and Drug Development Professionals

Introduction
10-Deoxymethymycin, also known as YC-17, is a macrolide antibiotic belonging to the

pikromycin family of natural products. It is a glycoside of the 12-membered macrolactone 10-

deoxymethynolide. Produced by the bacterium Streptomyces venezuelae, 10-
deoxymethymycin exhibits antibiotic activity, particularly against Gram-positive bacteria. This

document provides a comprehensive overview of the discovery, biosynthesis, and methods for

the isolation and purification of 10-deoxymethymycin, intended for researchers in natural

product chemistry, microbiology, and drug development.

Discovery and Biosynthesis
The discovery of 10-deoxymethymycin is intrinsically linked to the study of the pikromycin

biosynthetic gene cluster in Streptomyces venezuelae. This remarkable gene cluster is

responsible for producing a suite of related macrolide antibiotics, including pikromycin,

narbomycin, methymycin, and 10-deoxymethymycin. The biosynthesis originates from a type

I polyketide synthase (PKS) encoded by the pikA locus, which assembles the polyketide

backbone.

The process begins with a loading module and proceeds through six elongation modules. The

12-membered macrolactone, 10-deoxymethynolide, is formed through the action of modules on

the PikAI-PikAIII polypeptide chains, followed by thioesterase-catalyzed cyclization.
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Subsequently, the des locus encodes the enzymes responsible for the synthesis of the

deoxysugar TDP-desosamine from TDP-glucose. The glycosyltransferase DesVII then attaches

the desosamine sugar to the 10-deoxymethynolide core, yielding 10-deoxymethymycin (YC-

17). Further enzymatic modifications, such as hydroxylation by the P450 monooxygenase PikC,

can then convert 10-deoxymethymycin into methymycin.
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To cite this document: BenchChem. [The Discovery and Isolation of 10-Deoxymethymycin: A
Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15562650#10-deoxymethymycin-discovery-and-
isolation]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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